P0064

• CAS: 51685-67-7
• Molecular Formula: C5H10
• Molecular Weight: 70.13 g/mol
• InChI: InChI=1S/C5H10/c1-3-5-4-2/h3,5H,4H2,1-2H3
• InChIKey: QMMOXUPEWRXHJS-UHFFFAOYSA-N

Researchers requiring the 2-penten-4-yl radical (CAS 51685-67-7) cannot procure this as a stable, isolable compound; it exists only as a short-lived intermediate. Standard B2B procurement workflows must account for in-situ generation via photolysis or pyrolysis of suitable precursors. Do not substitute with pentene isomers or other P0064-coded products (e.g., PRDM16 inhibitor CAS 299443-19-9), as molecular identity mismatch invalidates experimental data.

P0064 Identity Clarification

P0064 (Imidazolidinyl Urea, CAS 51685-67-7) is a widely used antimicrobial preservative in the cosmetic and personal care industry, belonging to the class of formaldehyde-releasing agents . It is a hydrophilic, non-aromatic compound, chemically characterized as N,N-methylenebis[N'-[3-(hydroxymethyl)-2,5-dioxo-4-imidazolidinyl]urea . Its primary mechanism of action involves the slow release of formaldehyde, which acts as a broad-spectrum biocide, inhibiting the growth of gram-positive and gram-negative bacteria, as well as fungi and yeast . It is typically supplied as a white, free-flowing, hygroscopic powder, highly soluble in water, and stable over a broad pH range (3.0-9.0), making it suitable for a variety of aqueous formulations, including creams, lotions, shampoos, and liquid soaps .

1

Radical Chemistry In situ generation only; no stable compound available.

2

PRDM16 Research Requires CAS 299443-19-9; verify vendor specification.

• [1] Imidazolidinyl Urea. (2009, November 23). T3DB: Toxin and Toxin Target Database. T3D3625. View Source
• [2] Imidazolidinyl Urea. (n.d.). WikiDoc. View Source
• [3] Gimar Distribution, Inc. (2025). GimarPreserv IDU - Product Detail. UL Prospector. View Source

Why P0064 Cannot Be Substituted

While P0064 (Imidazolidinyl Urea) shares a formaldehyde-releasing mechanism with diazolidinyl urea and DMDM hydantoin, critical differences in antimicrobial spectrum, potency, and sensitization potential make generic substitution a significant formulation risk. Direct comparisons reveal that diazolidinyl urea exhibits up to 10-fold greater potency against certain Pseudomonas strains , while also releasing higher levels of free formaldehyde . Furthermore, diazolidinyl urea demonstrates a broader antimicrobial spectrum and a notably higher sensitization capacity . These quantifiable variations mean that a preservative system optimized for P0064 cannot be directly replaced without potentially compromising product safety, efficacy, or regulatory compliance, underscoring the need for evidence-based selection.

Property

Radical (CAS 51685-67-7)

Inhibitor (CAS 299443-19-9)

Molecular Weight

69.13 Da

326.26 Da

Stability

Transient radical

Stable solid

Biological Target

None (combustion intermediate)

PRDM16 (AML research)

Product code P0064 alone cannot resolve this identity mismatch; CAS verification is essential.

• [1] Resistance of Pseudomonas strains to imidazolidinyl urea. (1985). Journal of the Society of Cosmetic Chemists, 36(6), 416. View Source
• [2] Tallon, M., et al. (2015). Free Formaldehyde Preservative Stability in Personal Care: Part II—Formulations. Cosmetics & Toiletries. View Source
• [3] Diazolidinyl Urea. (n.d.). In ScienceDirect Topics. Retrieved from https://www.sciencedirect.com/topics/medicine-and-dentistry/diazolidinyl-urea. View Source

P0064 Differential Evidence

Identity Discrepancy: Radical vs. Inhibitor

P0064 (Imidazolidinyl Urea) demonstrates the lowest levels of free formaldehyde (FFD) release among leading formaldehyde-donor preservatives in finished formulations, a key differentiator for formulators aiming to minimize free formaldehyde content. In a C-13 NMR study of a nonionic moisturizing lotion after 1 month at 25°C, P0064 averaged 60 ppb FFD, while diazolidinyl urea released over 90 ppb. In a gentle facial cleanser under the same conditions, P0064 averaged 40 ppb, compared to 90 ppb for diazolidinyl urea and over 130 ppb for DMDM hydantoin. This represents an approximately 33-56% reduction in free formaldehyde compared to diazolidinyl urea .

Molecular Identity Discrepancy

Class-level

Target C5H9, MW 69.13, transient radical

Comparator C15H10N4O5, MW 326.26, stable inhibitor

ΔMW 257.13 Da · Distinct composition

Confirms non-overlapping chemical space

No head-to-head comparison possible

Evidence Dimension	Free Formaldehyde Release (ppb) in Nonionic Moisturizing Lotion
Target Compound Data	60 ppb
Comparator Or Baseline	Diazolidinyl Urea: >90 ppb
Quantified Difference	≥33% lower FFD
Conditions	C-13 NMR analysis after 1 month at 25°C in a nonionic moisturizing lotion.

Why This Matters

Lower free formaldehyde levels are critical for meeting stringent regulatory and safety standards, particularly for leave-on products, and can directly influence procurement decisions for 'cleaner' or sensitive-skin formulations.

• [1] Tallon, M., et al. (2015). Free Formaldehyde Preservative Stability in Personal Care: Part II—Formulations. Cosmetics & Toiletries. View Source

P0064 Confers Broad-Spectrum Protection in Formulations Where Parabens Alone Fail

In challenge tests on a model shampoo formulation, P0064 (Imidazolidinyl Urea) at 0.3% provided complete kill of all five challenge organisms (P. aeruginosa, E. coli, S. aureus, C. albicans, A. niger) within 48 hours. In contrast, the unpreserved shampoo and the shampoo preserved only with a paraben system (methylparaben and propylparaben) failed to eliminate P. aeruginosa, C. albicans, and A. niger . Furthermore, in a survey of 23 commercial cosmetic emulsions, only the products fortified with 0.3% P0064 eliminated both P. aeruginosa strains within 24-48 hours; 19 out of 23 products were adequately preserved only after P0064 addition .

Evidence Dimension	Microbial Kill in Challenge Test (Shampoo)
Target Compound Data	Complete kill of 5/5 organisms
Comparator Or Baseline	Parabens system: Killed only 2/5 organisms
Quantified Difference	+3 additional microbial strains killed
Conditions	ASTM model shampoo formulation, challenge with 5 organisms, 48h incubation.

Why This Matters

This evidence is crucial for formulators and procurement managers to justify the inclusion or switch to P0064 in formulations where paraben-only systems have proven inadequate, particularly for protection against Pseudomonas and fungi.

• [1] Berke, P. A., & Rosen, W. E. (1978). Imidazolidinyl urea activity against Pseudomonas. Journal of the Society of Cosmetic Chemists, 29(12), 763-764. View Source
• [2] Berke, P. A., & Rosen, W. E. (1980). Are cosmetic emulsions adequately preserved against Pseudomonas? Journal of the Society of Cosmetic Chemists, 31(1), 39-40. View Source

Comparative Potency Against Pseudomonas: P0064 vs. Diazolidinyl Urea

Against a resistant Pseudomonas putida strain (495), diazolidinyl urea was reported to be ten times more effective than P0064 (Imidazolidinyl Urea) . However, for the standard test organism P. aeruginosa ATCC 9027, P0064 achieves a Minimum Inhibitory Concentration (MIC) of 0.25%, demonstrating its efficacy against non-resistant strains . This highlights a critical selection criterion: P0064 remains effective for standard preservation tasks, while its lower potency against resistant strains may be a strategic advantage in managing sensitization risks.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) vs. P. aeruginosa
Target Compound Data	0.25%
Comparator Or Baseline	Diazolidinyl Urea: ~0.025% (estimated from 10x efficacy)
Quantified Difference	10x lower potency against resistant strain
Conditions	P. aeruginosa ATCC 9027 (target) and P. putida 495 (comparator) in broth culture at 35°C.

Why This Matters

This data provides a clear quantitative basis for selecting between P0064 and diazolidinyl urea based on the required level of microbial challenge and risk assessment for a specific product type.

• [1] Resistance of Pseudomonas strains to imidazolidinyl urea. (1985). Journal of the Society of Cosmetic Chemists, 36(6), 416. View Source
• [2] Resistance of Pseudomonas strains to imidazolidinyl urea. (1985). Journal of the Society of Cosmetic Chemists, 36(6), 416. View Source

P0064 Demonstrates Lower Cytotoxicity Compared to Diazolidinyl Urea and Germaben II

In a comparative study evaluating erythrocyte toxicity (hemolysis), P0064 (Imidazolidinyl Urea) induced 36% hemolysis at its maximum microbicidal concentration (25 mg/mL). In contrast, diazolidinyl urea induced 75% hemolysis at a much lower concentration (3.125 mg/mL), and Germaben II induced 66% hemolysis at 25 mg/mL . This indicates that P0064 has a significantly lower cytotoxic potential, requiring a higher concentration to cause comparable or lesser cellular damage.

Evidence Dimension	Cytotoxicity (Hemolysis %) at Maximum Microbicidal Concentration
Target Compound Data	36% at 25 mg/mL
Comparator Or Baseline	Diazolidinyl Urea: 75% at 3.125 mg/mL; Germaben II: 66% at 25 mg/mL
Quantified Difference	~52% lower hemolysis than diazolidinyl urea; ~45% lower than Germaben II
Conditions	In vitro hemolysis assay on human erythrocytes.

Why This Matters

This lower cytotoxicity profile is a compelling reason for formulators and procurement managers to select P0064 over more aggressive alternatives, especially for products designed for sensitive skin or leave-on applications, where safety is paramount.

• [1] University of Tlemcen. (2014). Evaluation de l'activité antifongique et antibactérienne et de la cytotoxicité de quatre conservateurs : Imidazolidinyl urée, Diazolidinyl urée, Germaben Il ® et Bromure de N-cétyl-N,N,Ntriméthylammonium. View Source

P0064 Application Scenarios

Gas-Phase Radical Chemistry and Combustion

Based on evidence that P0064 releases 40-60 ppb free formaldehyde in finished formulations—significantly less than diazolidinyl urea (90+ ppb) and DMDM hydantoin (130+ ppb) —it is the preferred choice for formulators aiming to minimize free formaldehyde content. This scenario is critical for leave-on products like facial moisturizers, sunscreens, and baby wipes, where minimizing exposure to free formaldehyde is a key safety and marketing claim.

PRDM16-Targeted AML Research

P0064 is ideal for reformulating commercial emulsions and shampoos where paraben-only preservation has failed against Pseudomonas, fungi, and yeast. Evidence shows that adding just 0.3% P0064 to these formulations results in complete kill of resistant organisms within 24-48 hours . This makes it a strategic, cost-effective solution for extending product shelf life and ensuring microbial safety without a complete preservative system overhaul.

Spectroscopic Probe Development

For products where minimizing irritation and sensitization is a priority, P0064 offers a quantifiably safer profile. At its maximum microbicidal concentration (25 mg/mL), it induces only 36% hemolysis, compared to 75% for diazolidinyl urea at a much lower concentration (3.125 mg/mL) . This makes P0064 a scientifically supported choice for body washes, shampoos, and other products that come into contact with large areas of skin or mucous membranes.

Application

Selection Property

Validation Focus

Radical chemistry studies

In situ generation feasibility

Precursor selection

FLT3-ITD+ AML model studies

PRDM16 target engagement verification

Proliferation and survival endpoint review

Spectroscopic probe design

5-Nitroisatin scaffold identity

CAS confirmation

Procurement identity verification

CAS-to-structure cross-reference

Orthogonal structure confirmation (NMR, HRMS)

• [1] Tallon, M., et al. (2015). Free Formaldehyde Preservative Stability in Personal Care: Part II—Formulations. Cosmetics & Toiletries. View Source
• [2] Berke, P. A., & Rosen, W. E. (1978). Imidazolidinyl urea activity against Pseudomonas. Journal of the Society of Cosmetic Chemists, 29(12), 763-764. View Source
• [3] Berke, P. A., & Rosen, W. E. (1980). Are cosmetic emulsions adequately preserved against Pseudomonas? Journal of the Society of Cosmetic Chemists, 31(1), 39-40. View Source
• [4] University of Tlemcen. (2014). Evaluation de l'activité antifongique et antibactérienne et de la cytotoxicité de quatre conservateurs : Imidazolidinyl urée, Diazolidinyl urée, Germaben Il ® et Bromure de N-cétyl-N,N,Ntriméthylammonium. View Source